Cas no 2680532-13-0 (1-(methoxymethyl)-4-methyl-2-azabicyclo2.1.1hexane hydrochloride)

• Product name: 1-(methoxymethyl)-4-methyl-2-azabicyclo2.1.1hexane hydrochloride
• CAS No: 2680532-13-0
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD34183568
• CID: 5645842
• PubChem ID: 165913404

1-(methoxymethyl)-4-methyl-2-azabicyclo2.1.1hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane hydrochloride
• EN300-28266004
• 2680532-13-0
• Z5062901988
• EN300-37375493
• 1-(methoxymethyl)-4-methyl-2-azabicyclo2.1.1hexane hydrochloride

• MDL： MFCD34183568
• Inchi： 1S/C8H15NO.ClH/c1-7-3-8(4-7,6-10-2)9-5-7;/h9H,3-6H2,1-2H3;1H
• InChI Key： KENKZKBKVLIUCT-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC12CC(C)(CN1)C2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(methoxymethyl)-4-methyl-2-azabicyclo2.1.1hexane hydrochloride

Research Update on 1-(Methoxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane Hydrochloride (CAS: 2680532-13-0)

The compound 1-(methoxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane hydrochloride (CAS: 2680532-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug development. Recent studies have focused on its synthesis, characterization, and potential therapeutic applications, particularly in the context of neurological and inflammatory disorders.

One of the key advancements in the synthesis of this compound involves a novel catalytic asymmetric route, which has improved both yield and enantiomeric purity. Researchers have employed chiral auxiliaries and transition metal catalysts to achieve high stereoselectivity, addressing previous challenges in the preparation of this structurally complex molecule. The optimized synthetic pathway has been documented in recent publications, highlighting its scalability for industrial applications.

Pharmacological evaluations of 1-(methoxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane hydrochloride have revealed its potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrate its affinity for the sigma-1 receptor, which plays a critical role in neuroprotection and cognitive function. These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as in managing neuropathic pain.

Furthermore, recent preclinical studies have explored the compound's anti-inflammatory properties. Mechanistic investigations indicate that it inhibits the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines. This dual activity—targeting both neurological and inflammatory pathways—positions the compound as a multifaceted therapeutic agent with broad clinical potential.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 1-(methoxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane hydrochloride. Researchers are currently investigating prodrug strategies and formulation technologies to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 1-(methoxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane hydrochloride represents a significant breakthrough in chemical biology, with potential applications spanning neurology and immunology. Continued research and development efforts are expected to further elucidate its therapeutic mechanisms and clinical viability, paving the way for novel treatment options in the near future.